Cas no 303998-18-7 (1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE)

• Product Name: 1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE
• CAS No: 303998-18-7
• MF: C₂₀H₁₉ClN₂O₃
• MW: 370.829464197159
• CID: 5922669
• PubChem ID: 5524949
• Update Time: 2025-05-20

1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE
• [(3Z)-1-[(3-chlorophenyl)methyl]-2-oxo-2,3-dihydro-1H-indol-3-ylidene]amino 3-methylbutanoate
• 1H-Indole-2,3-dione, 1-[(3-chlorophenyl)methyl]-, 3-[O-(3-methyl-1-oxobutyl)oxime]
• AKOS005079937
• [(Z)-[1-[(3-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-methylbutanoate
• 1-(3-chlorobenzyl)-3-{[(3-methylbutanoyl)oxy]imino}-1,3-dihydro-2H-indol-2-one
• 12F-372S
• 303998-18-7

• Inchi： 1S/C20H19ClN2O3/c1-13(2)10-18(24)26-22-19-16-8-3-4-9-17(16)23(20(19)25)12-14-6-5-7-15(21)11-14/h3-9,11,13H,10,12H2,1-2H3
• InChI Key： GIHROLWNJVLGDF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C2=C(C=CC=C2)C(=NOC(=O)CC(C)C)C1=O

Computed Properties

• Exact Mass: 370.1084202g/mol
• Monoisotopic Mass: 370.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 508.6±52.0 °C(Predicted)
• pka: -1.74±0.20(Predicted)

Additional information on 1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE

Comprehensive Overview of 1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE (CAS No. 303998-18-7)

The compound 1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE (CAS No. 303998-18-7) is a specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a chlorobenzyl moiety, a methylbutanoyloxyimino group, and an indole-2-one core. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers often explore its potential applications in drug development, particularly in targeting specific enzymatic pathways or receptor interactions.

In recent years, the demand for novel heterocyclic compounds like 1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE has surged due to their versatility in medicinal chemistry. The indole-2-one scaffold, in particular, is known for its bioactivity, often serving as a building block for inhibitors or modulators in therapeutic agents. This compound's chlorobenzyl substituent further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Such properties align with current trends in personalized medicine and targeted therapies, where molecular specificity is paramount.

From a synthetic perspective, the preparation of 303998-18-7 involves multi-step organic reactions, including N-alkylation, oxime formation, and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to characterize the compound. The growing emphasis on green chemistry has also spurred interest in optimizing its synthesis to reduce waste and energy consumption, addressing broader environmental concerns in chemical manufacturing.

The compound's potential applications extend beyond pharmaceuticals. Its structural motifs are relevant in agrochemicals, where similar derivatives are used to develop crop protection agents. Additionally, the methylbutanoyloxyimino group may contribute to stability under varying environmental conditions, a trait valued in formulation science. As industries increasingly prioritize sustainability, researchers are investigating whether 1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE can be derived from bio-based precursors, aligning with circular economy principles.

In the context of computational chemistry, CAS No. 303998-18-7 has garnered attention for molecular modeling studies. Its three-dimensional conformation and electronic properties are analyzed using density functional theory (DFT) and molecular docking simulations. These in silico approaches help predict binding affinities and metabolic pathways, accelerating drug discovery pipelines. Such methodologies are particularly relevant amid the rise of AI-driven drug design, where datasets of complex molecules like this compound train algorithms to identify promising candidates.

Regulatory and safety profiles of 1-(3-CHLOROBENZYL)-3-([(3-METHYLBUTANOYL)OXY]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE are rigorously assessed to ensure compliance with global chemical regulations. While not classified as hazardous under standard protocols, proper handling guidelines—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended during laboratory work. This aligns with the broader shift toward responsible research practices, emphasizing occupational health and risk mitigation in chemical handling.

Looking ahead, the scientific community continues to explore the untapped potential of 303998-18-7. Collaborative efforts between academia and industry may uncover new derivatives or hybrid molecules leveraging its core structure. As interdisciplinary research bridges gaps between chemistry, biology, and technology, compounds like this will likely play a pivotal role in addressing unmet medical and industrial needs. Its study exemplifies the convergence of traditional synthetic methods with cutting-edge innovations, marking it as a compound of enduring relevance.